![molecular formula C6H4BrFO2S B6206003 4-fluorobenzene-1-sulfonyl bromide CAS No. 29510-39-2](/img/no-structure.png)
4-fluorobenzene-1-sulfonyl bromide
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Overview
Description
4-Fluorobenzene-1-sulfonyl bromide (FBSB) is an important reagent in organic synthesis. It is used to introduce a sulfonyl group in a molecule, or to form a sulfonamide from a carboxylic acid. FBSB is a colorless liquid with a pungent odor and is soluble in both water and organic solvents. It is often used in a variety of synthetic processes, including the synthesis of drugs, polymers, and other materials.
Mechanism of Action
4-fluorobenzene-1-sulfonyl bromide is a strong Lewis acid, which means it can accept electrons from a Lewis base. This allows it to act as a catalyst in various organic reactions, such as the Wittig reaction, the Biginelli reaction, and the Grignard reaction. This compound can also be used to introduce a sulfonyl group in a molecule, or to form a sulfonamide from a carboxylic acid.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is not toxic, and it does not interact with any biological molecules. Therefore, it is considered to be safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-fluorobenzene-1-sulfonyl bromide in laboratory experiments is that it is relatively inexpensive and easy to obtain. It is also a mild reagent, which means it can be used in a variety of different reactions without causing unwanted side effects. However, this compound is a strong Lewis acid, which means it can react with certain Lewis bases, such as amines and alcohols, which can lead to unwanted side reactions. Therefore, it is important to be aware of the potential side reactions when using this compound in laboratory experiments.
Future Directions
Due to its mild reactivity and low cost, 4-fluorobenzene-1-sulfonyl bromide has great potential for use in a variety of different synthetic processes. Future research could focus on exploring new methods for synthesizing this compound, as well as developing new applications for it. Additionally, research could be done to better understand the mechanism of action of this compound and to explore its potential for use in drug synthesis. Finally, research could be done to explore the potential for using this compound in the synthesis of polymers and other materials.
Synthesis Methods
4-fluorobenzene-1-sulfonyl bromide is synthesized by reacting bromobenzene with chlorosulfonic acid. This reaction is usually performed in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the reactants. The reaction is carried out at room temperature, and the reaction mixture is then cooled to 0°C. The reaction yields a solution of this compound in sulfuric acid, which can be isolated by distillation.
Scientific Research Applications
4-fluorobenzene-1-sulfonyl bromide is widely used in scientific research. It is used in the synthesis of drugs, polymers, and other materials. It is also used in the synthesis of peptides and proteins. In addition, this compound is used as a catalyst in various organic reactions, such as the Wittig reaction, the Biginelli reaction, and the Grignard reaction.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluorobenzene-1-sulfonyl bromide involves the reaction of 4-fluorobenzenesulfonyl chloride with hydrogen bromide.", "Starting Materials": [ "4-fluorobenzenesulfonyl chloride", "hydrogen bromide" ], "Reaction": [ "Add 4-fluorobenzenesulfonyl chloride to a reaction flask", "Add hydrogen bromide dropwise to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the precipitated product", "Wash the product with cold water and dry it under vacuum" ] } | |
29510-39-2 | |
Molecular Formula |
C6H4BrFO2S |
Molecular Weight |
239.1 |
Purity |
0 |
Origin of Product |
United States |
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